Cas no 2172523-88-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
- EN300-1488485
- 2172523-88-3
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid
-
- Inchi: 1S/C24H28N2O6/c1-31-16(13-22(27)25-12-6-11-23(28)29)14-26-24(30)32-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
- InChI Key: DVRQDINDVBYGKI-UHFFFAOYSA-N
- SMILES: O(C(NCC(CC(NCCCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 440.19473662g/mol
- Monoisotopic Mass: 440.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 114Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488485-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1488485-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-250mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-500mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-1000mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-2500mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-5000mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1488485-10000mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid |
2172523-88-3 | 10000mg |
$14487.0 | 2023-09-28 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic Acid (CAS No. 2172523-88-3)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid, identified by its CAS number 2172523-88-3, is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest among scientists and researchers.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and multiple methoxy and carboxylic acid functionalities. These features contribute to its unique chemical properties and potential biological interactions. The presence of the 9H-fluoren-9-yl moiety in the molecule suggests that it may possess enhanced stability and bioavailability, which are critical factors in drug design.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary studies have indicated that this compound may interact with specific targets, leading to therapeutic effects that could be beneficial in treating chronic inflammatory conditions and certain types of cancer.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also demonstrate the compound's feasibility for large-scale production.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its interactions with various biological receptors and enzymes, aiming to identify new therapeutic applications. The structural features of the 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid, particularly the fluorenylmethoxycarbonyl group, have been found to enhance binding affinity and selectivity, which are essential for developing effective drugs.
The pharmacokinetic properties of this compound have also been a focus of investigation. Studies have shown that it exhibits favorable solubility and metabolic stability, suggesting that it could be well-tolerated in vivo. Additionally, its potential to cross the blood-brain barrier has opened up possibilities for treating neurological disorders. These findings are particularly exciting as they provide a strong rationale for further exploration of this molecule in clinical settings.
In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid (CAS No. 2172523-88-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As scientists continue to unravel its therapeutic potential, this compound is poised to play a crucial role in the next generation of innovative treatments.
2172523-88-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)